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Abstract
(9R)-RO7185876 is a potent and selective γ-secretase modulator (GSM) that has emerged as

a promising therapeutic candidate for Alzheimer's disease.[1] As a member of the triazolo-

azepine chemical class, it offers a novel mechanism of action that deviates from traditional γ-

secretase inhibitors.[2] Instead of blocking the enzyme's activity, (9R)-RO7185876 modulates

its function to selectively reduce the production of the pathogenic amyloid-beta 42 (Aβ42)

peptide, while concurrently increasing the levels of shorter, less amyloidogenic Aβ species.[2]

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of (9R)-RO7185876, including detailed experimental protocols and a

visualization of its mechanism of action.

Chemical Structure and Properties
(9R)-RO7185876 is a complex heterocyclic molecule with the systematic IUPAC name N-

{(3R,4R)-4-[(4-cyanophenyl)amino]-1-cyclopropylpiperidin-3-yl}-6-(2,5-difluorophenyl)-5H-[3][4]

[5]triazolo[1,5-a]azepine-2-carboxamide. Its chemical structure and key properties are

summarized below.
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Property Value Reference

Molecular Formula C25H28F3N7 [6]

Molecular Weight 483.53 g/mol [6]

CAS Number 2226077-86-5 [6]

Chemical Class Triazolo-azepine [2]

SMILES

FC(C(F)=C(C=C1)F)=C1[C@

@]2([H])C3=NC(N[C@H]4[C@

@H]5CN(C6=NC=NC(C)=C6)

C[C@H]4CC5)=NN3CCCC2

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of (9R)-RO7185876 is

critical for its development as a therapeutic agent.

Property Value

Appearance Solid

Storage
Powder: -20°C for 3 years; In solvent: -80°C for

6 months

Solubility
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Solvent/System Solubility

DMSO
~100 mg/mL (~206.81 mM) with ultrasonication

(<60°C)

In Vivo Formulation 1 (10% DMSO, 90% (20%

SBE-β-CD in Saline))
≥ 5 mg/mL (10.34 mM)

In Vivo Formulation 2 (10% DMSO, 40%

PEG300, 5% Tween-80, 45% Saline)
≥ 2.5 mg/mL (5.17 mM)

In Vivo Formulation 3 (10% DMSO, 90% Corn

Oil)
≥ 2.5 mg/mL (5.17 mM)

Mechanism of Action: γ-Secretase Modulation
(9R)-RO7185876 acts as a γ-secretase modulator. The γ-secretase complex is a multi-subunit

protease responsible for the final cleavage of the amyloid precursor protein (APP), leading to

the production of various amyloid-beta (Aβ) peptides. In Alzheimer's disease, an imbalance in

this process leads to an overproduction of the aggregation-prone Aβ42 peptide, a primary

component of amyloid plaques.

Unlike γ-secretase inhibitors which block the enzyme's activity altogether and can interfere with

the processing of other important substrates like Notch, GSMs such as (9R)-RO7185876
allosterically modulate the enzyme. This modulation shifts the cleavage preference of γ-

secretase, resulting in a decrease in the production of Aβ42 and Aβ40, and a corresponding

increase in the production of shorter, less toxic Aβ peptides like Aβ37 and Aβ38.[2] This

selective modulation of APP processing without inhibiting Notch signaling is a key advantage of

GSMs.

Signaling Pathway of γ-Secretase Modulation
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APP Processing and γ-Secretase Modulation Pathway
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Caption: γ-Secretase modulation by (9R)-RO7185876.

Experimental Protocols
In Vitro Cellular Aβ Secretion Assay
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This protocol is used to assess the potency of (9R)-RO7185876 in reducing Aβ42 secretion in a

cellular context.

Methodology:

Cell Culture: Human neuroglioma H4 cells stably overexpressing the human APP695 isoform

with the Swedish double mutation (K595N/M596L) are plated at a density of 30,000 cells/well

in 96-well plates.

Compound Treatment: (9R)-RO7185876 is serially diluted and added to the cells.

Incubation: Cells are incubated with the compound for 24 hours at 37°C in a 5% CO2

atmosphere.

Aβ Quantification: The supernatant is collected, and the levels of secreted Aβ40 and Aβ42

peptides are quantified using a sandwich enzyme-linked immunosorbent assay (ELISA) or a

similar immunoassay technique.

Data Analysis: The half-maximal inhibitory concentration (IC50) for Aβ42 reduction is

calculated from the dose-response curve.

In Vivo Pharmacodynamics in a Mouse Model
This protocol evaluates the in vivo efficacy of (9R)-RO7185876 in reducing brain and plasma

Aβ levels in a relevant animal model.[2]

Methodology:

Animal Model: Tg2576 mice, which overexpress a mutant form of human APP and develop

age-dependent amyloid plaques, are commonly used.[7] Wild-type mice such as C57BL/6J

can also be used to assess effects on endogenous Aβ.[8]

Drug Administration: (9R)-RO7185876 is formulated in a suitable vehicle (e.g., 10% DMSO,

90% (20% SBE-β-CD in Saline)) and administered orally via gavage.[9]

Dosing Regimen: The study can be a single-dose time-course experiment or a multiple-dose

study to assess steady-state effects.
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Sample Collection: At specified time points after dosing, blood and brain tissue are collected.

Brain Tissue Homogenization: Brain hemispheres are homogenized in a guanidine

hydrochloride buffer to extract Aβ peptides.[10]

Aβ Quantification: Aβ40 and Aβ42 levels in plasma and brain homogenates are quantified

using specific immunoassays or by immunoprecipitation-mass spectrometry (IP-MS).[3][4]

[11]

Data Analysis: The percentage reduction in Aβ levels in treated animals is calculated relative

to vehicle-treated controls.

Experimental Workflow Diagram
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Caption: Workflow for in vivo pharmacodynamic studies.
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Conclusion
(9R)-RO7185876 represents a significant advancement in the development of therapies for

Alzheimer's disease. Its unique mechanism as a γ-secretase modulator allows for the selective

reduction of pathogenic Aβ42 without the off-target effects associated with traditional γ-

secretase inhibitors. The data presented in this technical guide, from its chemical properties to

its biological activity and the protocols for its evaluation, provide a solid foundation for further

research and development of this promising compound. The detailed methodologies and

pathway visualizations are intended to aid researchers in designing and executing studies to

further elucidate the therapeutic potential of (9R)-RO7185876.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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